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molecular formula C8H12BrN3O B8713518 1-Bromo-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one CAS No. 71347-30-3

1-Bromo-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one

Cat. No. B8713518
CAS RN: 71347-30-3
M. Wt: 246.10 g/mol
InChI Key: KIVDZERHEZTUGL-UHFFFAOYSA-N
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Patent
US04396624

Procedure details

50.5 g (0.5 mol) of triethylamine were added dropwise to 123 g (0.5 mol) of crude 1-bromo-3,3-dimethyl-1-(1,2,4-triazol-1-yl)-butan-2-one and 65 g (0.5 mol) of 6-chloro-2-hydroxy-pyridine in 250 ml of absolute acetonitrile at 24° to 30° C., while stirring. The mixture was stirred at room temperature for 3 hours and filtered and the filtrate was concentrated in vacuo. After treatment with water, the residue crystallized out. 76.6 g (52% of theory) of 1-(6-chloropyridin-2-yl-oxy)-3,3-dimethyl-1-(1,2,4-triazol-1-yl)-butan-2-one of melting point 103°-105° C. were obtained.
Name
triethylamine
Quantity
50.5 g
Type
reactant
Reaction Step One
Name
1-bromo-3,3-dimethyl-1-(1,2,4-triazol-1-yl)-butan-2-one
Quantity
123 g
Type
reactant
Reaction Step One
Name
6-chloro-2-hydroxy-pyridine
Quantity
65 g
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
250 mL
Type
solvent
Reaction Step One
Name
1-(6-chloropyridin-2-yl-oxy)-3,3-dimethyl-1-(1,2,4-triazol-1-yl)-butan-2-one
Yield
52%

Identifiers

REACTION_CXSMILES
C(N(CC)CC)C.Br[CH:9]([N:16]1[CH:20]=[N:19][CH:18]=[N:17]1)[C:10](=[O:15])[C:11]([CH3:14])([CH3:13])[CH3:12].[Cl:21][C:22]1[N:27]=[C:26]([OH:28])[CH:25]=[CH:24][CH:23]=1>C(#N)C>[Cl:21][C:22]1[N:27]=[C:26]([O:28][CH:9]([N:16]2[CH:20]=[N:19][CH:18]=[N:17]2)[C:10](=[O:15])[C:11]([CH3:14])([CH3:13])[CH3:12])[CH:25]=[CH:24][CH:23]=1

Inputs

Step One
Name
triethylamine
Quantity
50.5 g
Type
reactant
Smiles
C(C)N(CC)CC
Name
1-bromo-3,3-dimethyl-1-(1,2,4-triazol-1-yl)-butan-2-one
Quantity
123 g
Type
reactant
Smiles
BrC(C(C(C)(C)C)=O)N1N=CN=C1
Name
6-chloro-2-hydroxy-pyridine
Quantity
65 g
Type
reactant
Smiles
ClC1=CC=CC(=N1)O
Name
acetonitrile
Quantity
250 mL
Type
solvent
Smiles
C(C)#N

Conditions

Stirring
Type
CUSTOM
Details
while stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
The mixture was stirred at room temperature for 3 hours
Duration
3 h
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
After treatment with water, the residue crystallized out

Outcomes

Product
Name
1-(6-chloropyridin-2-yl-oxy)-3,3-dimethyl-1-(1,2,4-triazol-1-yl)-butan-2-one
Type
product
Smiles
ClC1=CC=CC(=N1)OC(C(C(C)(C)C)=O)N1N=CN=C1
Measurements
Type Value Analysis
AMOUNT: MASS 76.6 g
YIELD: PERCENTYIELD 52%
YIELD: CALCULATEDPERCENTYIELD 52%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.